Cas no 894415-70-4 (1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6R)- (9CI))

• Product Name: 1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6R)- (9CI)
• CAS No: 894415-70-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 714745
• Update Time: 2024-01-31

1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6R)- (9CI)
• 1-Cyclohexene-1-carboxylicacid, 6-hydroxy-4-methyl-, (4R,6R)-
• Reaxys ID: 10337149
• 1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6R)-

• Inchi： 1S/C8H12O3/c1-5-2-3-6(8(10)11)7(9)4-5/h3,5,7,9H,2,4H2,1H3,(H,10,11)/t5-,7-/m1/s1
• InChI Key： USANAFDCLKJQFV-IYSWYEEDSA-N
• SMILES： C1(C(O)=O)[C@H](O)C[C@H](C)CC=1

Computed Properties

• Exact Mass: 156.079
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 320.0±42.0 °C(Predicted)
• pka: 4.70±0.60(Predicted)